Cas no 856638-16-9 (4-Amino-3-(5-chloro-2-methoxyphenyl)butanoic acid)

• Product Name: 4-Amino-3-(5-chloro-2-methoxyphenyl)butanoic acid
• CAS No: 856638-16-9
• MF: C₁₁H₁₄ClNO₃
• MW: 243.686762332916
• CID: 5842815
• PubChem ID: 165791781
• Update Time: 2025-06-12

4-Amino-3-(5-chloro-2-methoxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(5-chloro-2-methoxyphenyl)butanoic acid
• 856638-16-9
• EN300-1967695
• 4-Amino-3-(5-chloro-2-methoxyphenyl)butanoic acid

• Inchi： 1S/C11H14ClNO3/c1-16-10-3-2-8(12)5-9(10)7(6-13)4-11(14)15/h2-3,5,7H,4,6,13H2,1H3,(H,14,15)
• InChI Key： UZJIDWVPADPMFL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(CN)CC(=O)O)OC

Computed Properties

• Exact Mass: 243.0662210g/mol
• Monoisotopic Mass: 243.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 72.6Ų

Additional information on 4-Amino-3-(5-chloro-2-methoxyphenyl)butanoic acid

Introduction to 4-Amino-3-(5-chloro-2-methoxyphenyl)butanoic acid (CAS No. 856638-16-9)

4-Amino-3-(5-chloro-2-methoxyphenyl)butanoic acid (CAS No. 856638-16-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as AMC, is characterized by its unique structural features, including an amino group, a chlorinated aromatic ring, and a methoxy substituent. These functional groups contribute to its diverse chemical properties and potential biological activities.

The chemical structure of 4-Amino-3-(5-chloro-2-methoxyphenyl)butanoic acid consists of a butanoic acid backbone with an amino group at the 4-position and a substituted phenyl ring at the 3-position. The presence of the chloro and methoxy groups on the phenyl ring imparts specific electronic and steric effects, which can influence its reactivity and interactions with biological targets.

In recent years, 4-Amino-3-(5-chloro-2-methoxyphenyl)butanoic acid has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a lead compound in the development of novel drugs for various diseases. Research has shown that this compound exhibits promising activity in modulating specific biological pathways, making it a valuable candidate for further investigation.

AMC has been evaluated for its anti-inflammatory properties. Studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This makes it a potential candidate for treating inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 4-Amino-3-(5-chloro-2-methoxyphenyl)butanoic acid has also shown promise in neurodegenerative disease research. Preclinical studies have indicated that it can protect neurons from oxidative stress and promote neurogenesis. These findings suggest that it may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of AMC have been another focus of research. Studies have shown that it exhibits good oral bioavailability and favorable metabolic stability, which are crucial factors for drug development. Additionally, its low toxicity profile makes it an attractive candidate for further clinical evaluation.

In the context of drug discovery, 4-Amino-3-(5-chloro-2-methoxyphenyl)butanoic acid serves as a valuable scaffold for structure-activity relationship (SAR) studies. By modifying various functional groups on the molecule, researchers can optimize its potency and selectivity for specific targets. This approach has led to the identification of several analogs with enhanced therapeutic properties.

The synthesis of AMC involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include the coupling of an appropriate amino acid derivative with a substituted aryl halide followed by deprotection steps to generate the final product. Advances in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, facilitating its use in both research and industrial settings.

In conclusion, 4-Amino-3-(5-chloro-2-methoxyphenyl)butanoic acid (CAS No. 856638-16-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable lead compound for developing novel therapeutics. Ongoing research continues to explore its full potential, contributing to advancements in drug discovery and treatment options for various diseases.